Mmp-13-IN-1

• Molecular Formula: C19H16F3N3O3
• Molecular Weight: 391.3 g/mol
• InChI: InChI=1S/C19H16F3N3O3/c1-10-8-11(2-3-12(10)21)9-23-19(27)17-24-14-5-4-13(22)16(28-7-6-20)15(14)18(26)25-17/h2-5,8H,6-7,9H2,1H3,(H,23,27)(H,24,25,26)
• InChIKey: MVQCEAOGAKVDKG-UHFFFAOYSA-N

Mmp-13-IN-1 Procurement Guide

Mmp-13-IN-1 (also known as compound 5j) is a potent and selective inhibitor of Matrix Metalloproteinase-13 (MMP-13), with a reported IC50 value of 16 nM [1]. It belongs to the quinazoline-2-carboxamide class of compounds and is primarily utilized in research to study the role of MMP-13 in the progression of unstable atherosclerosis, where the enzyme degrades collagen and contributes to plaque destabilization [2]. The compound has been developed and characterized as a potential PET radiotracer for imaging MMP-13 activity in vivo [2].

Target Selective MMP13 inhibition for pathway studies

Assay Type Cell-based and biochemical assays requiring controlled potency

Purity Support Vendor-reported high purity suitable for sensitive assay formats

• [1] TargetMol. (n.d.). MMP-13-IN-1. Retrieved April 18, 2026. View Source
• [2] Buchler, A., Ismailani, U., MacMullin, N., Abdirahman, F., Jany, C., Suuronen, E., & Rotstein, B. (2022). Quinazoline-2-carboxamides as Selective Matrix Metalloproteinase-13 Radiotracers for Imaging Atherosclerosis. Journal of Nuclear Medicine, 63(supplement 2), 2558. View Source

Mmp-13-IN-1 vs. General MMP Inhibitors

While multiple MMP-13 inhibitors exist, they are not interchangeable due to significant differences in potency, selectivity, and, most critically, in vivo pharmacokinetic profiles. Mmp-13-IN-1 has been specifically optimized and characterized for vascular imaging applications, demonstrating a favorable biodistribution profile characterized by low myocardial retention and high metabolic stability, which is essential for achieving high-contrast imaging of atherosclerotic plaques [1]. In contrast, other inhibitors in the same class can exhibit undesirable properties such as rapid hepatobiliary excretion or off-target retention, which would compromise their utility in the same experimental context [1].

Broad-spectrum MMP inhibitors

May inhibit MMP1/2/9, introducing off-target effects that confound research models.

Ultra-potent MMP13 inhibitors

May oversuppress MMP13 activity, masking partial or context-dependent effects in assays.

Limited selectivity profiling

Selectivity data across MMP family members remains unreported; class-level inhibition risk may differ.

• [1] Buchler, A., Ismailani, U., MacMullin, N., Abdirahman, F., Jany, C., Suuronen, E., & Rotstein, B. (2022). Quinazoline-2-carboxamides as Selective Matrix Metalloproteinase-13 Radiotracers for Imaging Atherosclerosis. Journal of Nuclear Medicine, 63(supplement 2), 2558. View Source

Mmp-13-IN-1 Potency and In Vivo Validation

In Vivo Imaging of Atherosclerosis Plaques

Mmp-13-IN-1 demonstrates a superior in vivo pharmacokinetic profile for vascular imaging compared to other compounds in its development series. It exhibits significantly lower retention in the myocardium (1.07 ± 0.09 %ID/g) and liver (3.32 ± 0.41 %ID/g), leading to improved blood pool washout (3.27 ± 0.42 %ID/g) [1]. This contrasts with a first-generation analog ([11C]1) which displayed rapid hepatobiliary excretion, making it unsuitable for the same application [1]. The improved kinetics of Mmp-13-IN-1 facilitate high-contrast aortic imaging, a key requirement for studying atherosclerosis [1].

In Vivo Plaque Imaging

Data to verify

Mmp-13-IN-1: 2.5 mg/kg i.v., highest plaque uptake, colocalization to ORO+ regions, 23% aortic plaque uptake reduction vs Alternative MMP13 inhibitors: lack comparable published in vivo imaging data in atherosclerosis models

Supports atherosclerosis model selection based on imaging evidence.

Reported highest plaque uptake and colocalization; data require independent replication.

Evidence Dimension	In Vivo Pharmacokinetics: Myocardial Uptake (%ID/g)
Target Compound Data	1.07 ± 0.09 %ID/g
Comparator Or Baseline	First-generation quinazoline-2-carboxamide analog ([11C]1)
Quantified Difference	Not directly quantified as %ID/g for [11C]1, but described as 'rapid hepatobiliary excretion and insufficient radiotracer circulation', which is inferior to Mmp-13-IN-1's improved kinetics and washout [1].
Conditions	PET imaging in ApoE KO mice fed a western atherogenic diet over 60 minutes [1].

Why This Matters

This specific in vivo profile is essential for achieving high-contrast PET imaging of MMP-13 in atherosclerotic plaques, making Mmp-13-IN-1 the preferred tool for this application over other analogs.

• [1] Buchler, A., Ismailani, U., MacMullin, N., Abdirahman, F., Jany, C., Suuronen, E., & Rotstein, B. (2022). Quinazoline-2-carboxamides as Selective Matrix Metalloproteinase-13 Radiotracers for Imaging Atherosclerosis. Journal of Nuclear Medicine, 63(supplement 2), 2558. View Source

MMP13 Biochemical Potency Comparison

Ex vivo aortic autoradiography and competition studies have demonstrated that [18F]5j (Mmp-13-IN-1) specifically binds to MMP-13 within atherosclerotic plaques and localizes to lipid-rich regions [1]. This evidence of specific target engagement in the disease-relevant tissue is a critical differentiator for a tool compound intended for mechanistic studies. While many inhibitors may show in vitro potency, this data confirms that Mmp-13-IN-1 reaches its intended target and binds to it within the complex in vivo environment of a disease model [1].

MMP13 Biochemical Potency

Class-level

16 nM IC50 (MMP13)

444× less potent than MMP13-IN-2 (0.036 nM); 2× less than PD-166793 (8 nM)

Moderate inhibition window for controlled MMP13 studies.

Selectivity profiling across MMP family not yet reported.

Evidence Dimension	Ex Vivo Target Binding Specificity
Target Compound Data	Specific binding to MMP-13 in atherosclerotic plaques, localizing to lipid-rich regions.
Comparator Or Baseline	Other MMP-13 inhibitors not evaluated in this context.
Quantified Difference	Qualitative evidence of specific, displaceable binding in disease tissue, a property not established for many other MMP-13 inhibitors.
Conditions	Ex vivo aortic autoradiography and competition studies in atherosclerotic mice [1].

Why This Matters

This provides confidence that Mmp-13-IN-1 can be used to selectively probe MMP-13 activity in its pathological context, which is a key requirement for studies of atherosclerosis progression and plaque stability.

• [1] Buchler, A., Ismailani, U., MacMullin, N., Abdirahman, F., Jany, C., Suuronen, E., & Rotstein, B. (2022). Quinazoline-2-carboxamides as Selective Matrix Metalloproteinase-13 Radiotracers for Imaging Atherosclerosis. Journal of Nuclear Medicine, 63(supplement 2), 2558. View Source

In Vitro Potency: Comparable to Other Potent MMP-13 Inhibitors

Mmp-13-IN-1 demonstrates potent inhibition of MMP-13 with an IC50 of 16 nM [1]. This places it in a competitive range with other well-known, potent MMP-13 inhibitors. For example, WAY 170523 has a reported IC50 of 17 nM for MMP-13 , and DB04760 has an IC50 of 8 nM [2]. While some inhibitors may be more potent in vitro (e.g., DB04760), Mmp-13-IN-1's combination of high potency and its validated in vivo imaging profile makes it a unique tool for specific research applications [3].

Evidence Dimension	In Vitro Potency (IC50)
Target Compound Data	16 nM
Comparator Or Baseline	WAY 170523 (17 nM), DB04760 (8 nM)
Quantified Difference	Mmp-13-IN-1 is 5.9% less potent than WAY 170523 but 100% less potent than DB04760.
Conditions	Various in vitro enzyme inhibition assays using different substrates and conditions, not directly comparable.

Why This Matters

While not the most potent in vitro, Mmp-13-IN-1's potency is sufficient for target engagement, and its selection is justified by its unique and validated in vivo properties for atherosclerosis imaging, which are not established for these comparators.

• [1] TargetMol. (n.d.). MMP-13-IN-1. Retrieved April 18, 2026. View Source
• [2] Adooq Bioscience. (n.d.). DB04760. Retrieved April 18, 2026. View Source
• [3] Buchler, A., Ismailani, U., MacMullin, N., Abdirahman, F., Jany, C., Suuronen, E., & Rotstein, B. (2022). Quinazoline-2-carboxamides as Selective Matrix Metalloproteinase-13 Radiotracers for Imaging Atherosclerosis. Journal of Nuclear Medicine, 63(supplement 2), 2558. View Source

Selectivity Profile: Favorable Off-Target Selectivity for Imaging

The quinazoline-2-carboxamide series from which Mmp-13-IN-1 is derived has been reported to possess favorable selectivity (>30-fold) over related MMPs (-1, -2, -8, -9, -10) [1]. This class-level selectivity is important for imaging applications to minimize background signal from off-target binding and to ensure that the observed signal is attributable to MMP-13. While other selective MMP-13 inhibitors exist (e.g., WAY 170523 shows >5800-fold selectivity over MMP-1 ), the selectivity profile of Mmp-13-IN-1 is specifically relevant to its application in atherosclerosis, where expression of other MMPs can also be altered.

Evidence Dimension	Selectivity over related MMPs
Target Compound Data	>30-fold selectivity over MMP-1, -2, -8, -9, -10 [1]
Comparator Or Baseline	WAY 170523 (>5800-fold over MMP-1, 56-fold over MMP-9)
Quantified Difference	WAY 170523 demonstrates higher numerical selectivity in some cases, but the selectivity of Mmp-13-IN-1 is sufficient for its intended imaging application and is validated in a disease-relevant in vivo model.
Conditions	Enzyme inhibition assays for a series of quinazoline-2-carboxamide compounds [1].

Why This Matters

The >30-fold selectivity window is adequate for imaging studies and, combined with its favorable in vivo profile, makes Mmp-13-IN-1 a robust tool for studying MMP-13 in atherosclerosis.

• [1] Buchler, A., Ismailani, U., MacMullin, N., Abdirahman, F., Jany, C., Suuronen, E., & Rotstein, B. (2022). Quinazoline-2-carboxamides as Selective Matrix Metalloproteinase-13 Radiotracers for Imaging Atherosclerosis. Journal of Nuclear Medicine, 63(supplement 2), 2558. View Source

Mmp-13-IN-1 Validated Research Applications

In Vivo and Ex Vivo Atherosclerosis Pharmacology

Mmp-13-IN-1 is specifically optimized for use as a PET radiotracer to visualize and quantify MMP-13 expression in atherosclerotic plaques. Its favorable pharmacokinetic profile, including low myocardial retention and high metabolic stability, enables high-contrast imaging of the vasculature in preclinical models of atherosclerosis [1].

In Vitro Osteoarthritis Collagen Degradation Studies

The compound can be used in ex vivo autoradiography studies to confirm specific binding to MMP-13 within atherosclerotic lesions and to study the spatial distribution of the target in relation to plaque morphology, such as lipid-rich regions [1].

SAR and Structural Biology Reference Tool

By inhibiting MMP-13, Mmp-13-IN-1 can be used in longitudinal studies to investigate the role of this collagenase in plaque progression and stability. Its selectivity profile (>30-fold over other MMPs) ensures that observed effects can be more confidently attributed to MMP-13 inhibition [1].

Application

Selection Property

Validation Focus

Atherosclerosis Model Pharmacology

Plaque-colocalization evidence

Ex vivo imaging and PK/PD model review

Cartilage Degradation Research

Moderate MMP13 inhibition for partial collagenase studies

Collagen cleavage assays with combinatorial inhibitor design

SAR and Assay Benchmarking

Defined potency and novel scaffold

Assay consistency and analog benchmarking

• [1] Buchler, A., Ismailani, U., MacMullin, N., Abdirahman, F., Jany, C., Suuronen, E., & Rotstein, B. (2022). Quinazoline-2-carboxamides as Selective Matrix Metalloproteinase-13 Radiotracers for Imaging Atherosclerosis. Journal of Nuclear Medicine, 63(supplement 2), 2558. View Source